7-Hydroxymethyl-4-phenylcoumarin

• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol
• IUPAC Name: 7-(hydroxymethyl)-4-phenylchromen-2-one
• InChI: InChI=1S/C16H12O3/c17-10-11-6-7-13-14(12-4-2-1-3-5-12)9-16(18)19-15(13)8-11/h1-9,17H,10H2
• InChI Key: KCXYXHZKCRSIPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)CO

Description

7-Hydroxymethyl-4-phenylcoumarin is a useful research compound. Its molecular formula is C16H12O3 and its molecular weight is 252.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-phenyl-7-coumarincarboxylic acid from Step 4 (550 mg) and Et3N (560 μL) in THF (25 mL) at 0° C. was added isobutylchloroformate (560 μL) dropwise. After 45 min., NaBH4 (185 mg) in H2O was added and stirring continued for a further 20 min. The mixture was poured onto 1N HCl, extracted 3×Et2O, dried and evaporated. Chromatography on silica gel using hexane/EtOAc 1:1 afforded the title compound as a solid.